ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate
Overview
Description
Ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate (also known as 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid ethyl ester) is a compound belonging to the class of organic compounds known as nitrobenzofurans. It is a nitrobenzofuran derivative with a bromo substituent. It is used in a variety of scientific research applications, including drug discovery and development, and in lab experiments.
Scientific Research Applications
Ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate is used in a variety of scientific research applications, including drug discovery and development, and in lab experiments. It is used in the synthesis of various drugs, such as anti-cancer agents, and in the synthesis of compounds used in the treatment of neurological disorders. It is also used in the synthesis of compounds used in the treatment of diabetes, and in the synthesis of compounds used in the treatment of cardiovascular diseases.
Mechanism of Action
The mechanism of action of ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to interact with various proteins, such as G-protein coupled receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate are not fully known. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to interact with various proteins, such as G-protein coupled receptors, which are involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate in lab experiments include its low cost, its high purity, and its low toxicity. It is also relatively easy to synthesize, making it an ideal compound for use in lab experiments. The main limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, making it difficult to predict the effects of its use.
Future Directions
For the use of ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate in scientific research include further investigation into its mechanism of action, its potential therapeutic applications, and its potential use as an inhibitor of various enzymes and proteins. Additionally, further research is needed to determine the effects of its use in lab experiments, and to develop novel methods of synthesizing the compound. Finally, further research is needed to determine the potential side effects of its use.
Synthesis Methods
The synthesis of ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate can be achieved through the reaction of 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid with ethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out at a temperature of between 80-100 °C for a period of 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate involves the bromination of 2-carboxybenzofuran followed by nitration and esterification.", "Starting Materials": [ "2-carboxybenzofuran", "bromine", "nitric acid", "sulfuric acid", "ethyl alcohol" ], "Reaction": [ "Step 1: Bromination of 2-carboxybenzofuran using bromine in the presence of sulfuric acid to yield 5-bromo-2-carboxybenzofuran", "Step 2: Nitration of 5-bromo-2-carboxybenzofuran using nitric acid in the presence of sulfuric acid to yield 5-bromo-7-nitro-2-carboxybenzofuran", "Step 3: Esterification of 5-bromo-7-nitro-2-carboxybenzofuran using ethyl alcohol in the presence of a catalyst such as sulfuric acid to yield ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate" ] } | |
CAS RN |
1221448-66-3 |
Product Name |
ethyl 5-bromo-7-nitro-1-benzofuran-2-carboxylate |
Molecular Formula |
C11H8BrNO5 |
Molecular Weight |
314.1 |
Purity |
95 |
Origin of Product |
United States |
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